Cas no 2034349-33-0 (3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide)
3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide
- 3-(3-chlorophenyl)-N-(furan-2-ylmethyl)-N-(2-thiophen-2-ylethyl)propanamide
- 2034349-33-0
- AKOS025315046
- 3-(3-chlorophenyl)-N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)propanamide
- F6436-1847
-
- Inchi: 1S/C20H20ClNO2S/c21-17-5-1-4-16(14-17)8-9-20(23)22(15-18-6-2-12-24-18)11-10-19-7-3-13-25-19/h1-7,12-14H,8-11,15H2
- InChI Key: HEBLAOKKAXDSDX-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)CCC(N(CC1=CC=CO1)CCC1=CC=CS1)=O
Computed Properties
- Exact Mass: 373.0903277g/mol
- Monoisotopic Mass: 373.0903277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 61.7Ų
3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6436-1847-2μmol |
3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide |
2034349-33-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1847-5μmol |
3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide |
2034349-33-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1847-10μmol |
3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide |
2034349-33-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1847-20μmol |
3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide |
2034349-33-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1847-1mg |
3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide |
2034349-33-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1847-2mg |
3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide |
2034349-33-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1847-3mg |
3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide |
2034349-33-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1847-4mg |
3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide |
2034349-33-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1847-5mg |
3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide |
2034349-33-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1847-10mg |
3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide |
2034349-33-0 | 10mg |
$79.0 | 2023-09-09 |
3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide
Introduction to 3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide (CAS No. 2034349-33-0)
3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034349-33-0, belongs to a class of molecules that integrate multiple heterocyclic systems, including furan and thiophene, with an amide functional group. The strategic arrangement of these moieties suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.
The structural composition of this molecule is highly intriguing, featuring a 3-chlorophenyl group as a key substituent, which is often associated with enhanced binding affinity in drug-like molecules. The presence of both furan-2-yl and thiophen-2-yl groups introduces additional layers of complexity, potentially enabling diverse interactions with biological receptors. These features have prompted researchers to explore its pharmacological profile in various therapeutic contexts.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between such complex molecules and their biological targets. Studies have indicated that the amide linkage in this compound could play a crucial role in modulating enzyme activity or receptor binding. The integration of multiple heterocyclic rings not only enhances the molecular diversity but also opens up possibilities for designing derivatives with improved pharmacokinetic properties.
In the realm of drug discovery, the synthesis and characterization of novel compounds like 3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide are essential for identifying new therapeutic agents. The compound's unique structural motifs have led to its investigation in several disease models, including neurological disorders and inflammatory conditions. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes implicated in these pathologies, warranting further exploration.
The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. The use of furan and thiophene derivatives as building blocks highlights the growing interest in these heterocycles for medicinal chemistry applications.
From a biochemical perspective, the presence of both aromatic and heterocyclic rings in this molecule suggests potential interactions with various cellular components. The 3-chlorophenyl group may influence binding affinity through electrostatic or hydrophobic interactions, while the amide moiety could engage in hydrogen bonding with polar residues on biological targets. Such interactions are critical for modulating the biological activity of the compound.
Current research is focused on elucidating the mechanism of action of this compound through both in vitro and in vivo studies. High-throughput screening techniques have been instrumental in identifying potential hits, which are then further optimized for improved efficacy and selectivity. The integration of machine learning algorithms into drug discovery pipelines has also accelerated the process by predicting promising candidates based on structural features.
The pharmacokinetic properties of 3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide are another area of active investigation. Understanding how the molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into its metabolic pathways and degradation products.
The versatility of this compound lies in its ability to be modified at multiple positions without losing its core pharmacological activity. Researchers are exploring derivatives with altered substituents to fine-tune their properties for specific applications. For instance, modifications to the furan or thiophene rings could enhance solubility or bioavailability, while changes to the amide group might improve binding affinity.
In conclusion, 3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide represents a significant advancement in pharmaceutical research due to its complex structure and potential biological activities. Its unique combination of heterocyclic systems offers a rich foundation for further exploration in drug discovery. As research continues to uncover new insights into its mechanisms and applications, this compound holds promise for addressing various therapeutic challenges.
2034349-33-0 (3-(3-chlorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)